Cas no 7358-61-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3,5-trimethyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3,5-trimethyl-
• CAS No: 7358-61-4
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 569986
• PubChem ID: 81820
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1,3,5-trimethyl-
• 1,3,5-trimethyl-1,3-diazinane-2,4,6-trione
• 1,3,5-trimethylbarbituric acid
• 1,3,5,trimethylbarbituric acid
• 1,3,5-Trimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• 1,3,5-trimethyl-barbituric acid
• 1,3,5-Trimethyl-barbitursaeure
• 1,3,5-trimethylpyrimidine-2,4,6(1h,3h,5h)-trione
• 1,3,5-trimethyl-pyrimidine-2,4,6-trione
• AG-G-91223
• Barbituric
• BRN 0149485
• EINECS 230-892-9
• NSC 120716
• 7358-61-4
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3,5-trimethyl-
• AKOS006277908
• 2,6(1H,3H,5H)-Pyrimidinetrione, 1,3,5-trimethyl-
• Barbituric acid, 1,3,5-trimethyl-
• DTXSID80223775
• Barbituric acid,3,5-trimethyl-
• OTSKHUNLOQPIGN-UHFFFAOYSA-N
• SCHEMBL200674
• NSC-120716
• NS00037534
• NSC120716

• Inchi： 1S/C7H10N2O3/c1-4-5(10)8(2)7(12)9(3)6(4)11/h4H,1-3H3
• InChI Key： OTSKHUNLOQPIGN-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(N(C)C(N1C)=O)=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 57.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones